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Compound of Interest

Compound Name: Big endothelin
CAS No.: 122462-75-3
Cat. No.: B569692
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of Big
endothelin-1 (Big ET-1), a biologically active peptide and the precursor to the potent
vasoconstrictor, endothelin-1 (ET-1). Adherence to these protocols is essential for ensuring
laboratory safety and maintaining the integrity of your research.

Immediate Safety and Personal Protective
Equipment (PPE)

While a Safety Data Sheet (SDS) for porcine Big Endothelin-1 indicates it is not classified as a
hazardous substance, its potent biological activity upon conversion to ET-1 necessitates
stringent safety precautions.[1] The following personal protective equipment (PPE) is
mandatory when handling Big ET-1 in its lyophilized powder form or in solution.
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Specifications and
PPE Category Item .
Rationale

Must be worn at all times to
) protect against splashes or
Eye Protection Safety Goggles ] )
accidental contact with the

eyes.

Wear two pairs of
chemotherapy-grade gloves.
) . Change gloves immediately if
Hand Protection Nitrile Gloves )
contaminated and every 30
minutes to two hours

depending on the task.

Along-sleeved, cuffed lab coat
Body Protection Laboratory Coat is required to protect skin and

clothing from contamination.

Essential when handling the
) ) ) lyophilized powder to prevent
Respiratory Protection Dust Mask or Respirator ) ] )
inhalation of aerosolized

particles.

Operational Plan: From Receipt to Disposal

A systematic approach to handling Big ET-1 is critical for both safety and experimental success.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the packaging for any signs of damage or leakage.

» Storage of Lyophilized Powder: For long-term stability, store the lyophilized peptide at -20°C
in a tightly sealed container, protected from light.

o Equilibration: Before opening, allow the vial to warm to room temperature in a desiccator to
prevent condensation and moisture absorption, which can degrade the peptide.

Reconstitution and Handling
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» Designated Area: All handling of Big ET-1, especially in its powdered form, should be
conducted in a designated area, such as a chemical fume hood or a biological safety
cabinet, to contain any potential aerosols.

o Solubilization: The choice of solvent will depend on the specific product and experimental
requirements. Sterile, deoxygenated water or 1% acetic acid are common solvents. For
hydrophobic peptides, a small amount of DMSO may be used for initial dissolution, followed
by dilution with an appropriate aqueous buffer.

e Gentle Mixing: To avoid denaturation, dissolve the peptide by gentle swirling or vortexing.
Avoid vigorous shaking.

» Aliquoting: To prevent degradation from repeated freeze-thaw cycles, it is highly
recommended to create single-use aliquots of the reconstituted solution.

Suantitative [

Big Endothelin-1 (Porcine,

Property Endothelin-1
1-39)

Molecular Weight 4384.0 g/mol [1] 2491.9 g/mol [2][3]
CAS Number 120796-99-8[1] 117399-94-7[2][3]

- ) Soluble in water or 1% acetic
Solubility Soluble in water (0.1 mM) )

acid (1 mg/ml)[4]
Storage (Lyophilized) -20°C[5] -20°C[3]
) ] ] Stock solutions are stable for

Storage (in Solution) Avoid long-term storage

up to 2 weeks at -20°C[3]

Disposal Plan

Proper disposal of Big ET-1 and contaminated materials is crucial to prevent environmental
release and potential biological effects.

o Waste Categorization: All materials that have come into contact with Big ET-1, including
unused solutions, contaminated labware (e.g., pipette tips, vials, gloves), and spill cleanup
materials, should be treated as chemical waste.
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e Liquid Waste:

o

Collect all liquid waste containing Big ET-1 in a clearly labeled, leak-proof container.

[¢]

In a chemical fume hood, inactivate the peptide by adding a 10% bleach solution (sodium
hypochlorite) to the waste, ensuring a final bleach concentration of at least 1%.

[¢]

Allow the mixture to sit for at least 30 minutes to ensure complete inactivation.

o

Dispose of the inactivated solution as chemical waste according to your institution's
guidelines. Do not pour down the drain.

e Solid Waste:

[e]

Collect all contaminated solid waste in a designated, puncture-resistant, and clearly
labeled chemical waste container.

[e]

If possible, immerse the solid waste in a 10% bleach solution for at least 30 minutes for
decontamination.

[e]

After decontamination, decant the bleach solution and manage it as liquid waste.

o

Dispose of the decontaminated solid waste in the appropriate chemical or biohazardous
waste stream as per your institution's protocols.

o Empty Containers:

[¢]

Thoroughly rinse empty Big ET-1 vials with a suitable solvent (e.g., 70% ethanol or 10%
bleach solution).

Collect the rinsate as chemical waste.

[¢]

[¢]

Deface the original label on the vial.

[e]

Dispose of the rinsed and defaced container as regular laboratory glass or plastic waste,
in accordance with institutional policies.

Big Endothelin-1 Signaling Pathway
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Big ET-1 is the inactive precursor to the highly potent vasoconstrictor, Endothelin-1 (ET-1). The
conversion of Big ET-1 to ET-1 is a critical step in its biological activation, which is catalyzed by
Endothelin Converting Enzyme (ECE).[6][7][8] Once formed, ET-1 exerts its effects by binding
to two G protein-coupled receptors: Endothelin Receptor A (ETA) and Endothelin Receptor B
(ETB).[7][9][10]
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Caption: Conversion of Big ET-1 and subsequent ET-1 signaling cascade.
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The binding of ET-1 to its receptors, primarily ETA on vascular smooth muscle cells, activates
Gq proteins, leading to the activation of Phospholipase C (PLC).[11] PLC then generates
inositol triphosphate (IP3) and diacylglycerol (DAG), which trigger the release of intracellular
calcium and the activation of Protein Kinase C (PKC), respectively.[11] These events culminate
in vasoconstriction and other cellular responses such as cell proliferation.[9][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b569692/docs#essential-safety-and-operational-
protocols-for-handling-big-endothelin-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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